Cas no 13950-59-9 (5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid
• CAS No: 13950-59-9
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD24479705
• CID: 4596905
• PubChem ID: 21560587
• Update Time: 2025-06-18

5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid

• MDL： MFCD24479705
• Inchi： 1S/C11H9NO2S/c1-7-9(11(13)14)10(12-15-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
• InChI Key： SPWQXRJUDZAQII-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(O)=O)C(C2=CC=CC=C2)=N1

Additional information on 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid

Introduction to 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid (CAS No. 13950-59-9)

5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 13950-59-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and utility in medicinal chemistry. The structural framework of 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid consists of a thiazole ring substituted with a methyl group at the 5-position, a phenyl group at the 3-position, and a carboxylic acid moiety at the 4-position. Such structural features make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The thiazole core is a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The presence of the phenyl group at the 3-position introduces additional spatial and electronic properties that can modulate the compound's binding affinity and selectivity. Moreover, the carboxylic acid functionality at the 4-position provides opportunities for further derivatization, enabling the synthesis of analogs with tailored biological properties. These structural elements collectively enhance the compound's potential as a scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing thiazole moieties exhibit properties such as antimicrobial, anti-inflammatory, antiviral, and anticancer effects. Among these derivatives, 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid has been investigated for its potential pharmacological applications. Preliminary studies suggest that this compound may interact with specific biological targets, making it a valuable starting point for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid is its versatility in chemical modification. The carboxylic acid group can be esterified, amidated, or conjugated to other biomolecules, allowing for the creation of libraries of derivatives with distinct pharmacological profiles. Additionally, the thiazole ring can be further functionalized through cross-coupling reactions or other synthetic methodologies, enabling access to more complex structures. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new drugs.

The synthesis of 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid can be achieved through multiple pathways, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the condensation of appropriate precursors under controlled conditions to form the thiazole core, followed by functionalization at the desired positions. Advances in synthetic methodologies have enabled more efficient and sustainable routes to these compounds, aligning with the growing emphasis on green chemistry principles.

Recent research has highlighted the importance of computational methods in optimizing the design and synthesis of heterocyclic compounds like 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid. Molecular modeling techniques can predict binding affinities and identify potential lead compounds before experimental validation. These computational tools have accelerated drug discovery pipelines by allowing researchers to screen large libraries of compounds virtually. Furthermore, machine learning algorithms are being employed to predict optimal synthetic routes based on historical data, reducing trial-and-error experimentation.

The biological evaluation of 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid has revealed promising results in several disease models. In vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. Additionally, preclinical studies have suggested potential therapeutic effects in animal models of cancer and neurodegenerative diseases. These findings underscore the compound's significance as a candidate for further development into a novel therapeutic agent.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities like 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid due to unmet medical needs and challenges posed by antibiotic resistance and other diseases. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and combinatorial chemistry, researchers can accelerate the identification of lead compounds with optimized pharmacokinetic properties.

The environmental impact of chemical synthesis is another critical consideration when developing new drugs like 5-methyl-3-phenyl-1,2-thiazole-4-carboxylic acid. Sustainable practices are being adopted across the pharmaceutical sector to minimize waste generation and reduce energy consumption during production processes. Green chemistry principles encourage the use of renewable feedstocks and catalytic systems that enhance efficiency while reducing hazardous byproducts.

In conclusion,5-methyl--3--phenyl--1--2--thiazole--4--carboxylic acid (CAS No.--13950--59--9) represents a promising scaffold for drug discovery with diverse structural features that contribute to its biological activity and synthetic versatility. Ongoing research efforts aim to further elucidate its pharmacological mechanisms and optimize its development into a therapeutic agent for human health applications.